Cas no 103560-62-9 ((E)-4-Oxo-2-nonenal)

(E)-4-Oxo-2-nonenal Properties

Names and Identifiers

• 2-Nonenal, 4-oxo-,(2E)-
• (E)-4-oxonon-2-enal
• 4-ONE
• 4-oxo-2-Nonenal
• 4-oxo-nonenal
• (+/-)-4-OXO-2E-NONENAL
• +Expand

• InChIKey： SEPPVOUBHWNCAW-FNORWQNLSA-N
• Inchi： InChI=1S/C9H14O2/c1-2-3-4-6-9(11)7-5-8-10/h5,7-8H,2-4,6H2,1H3/b7-5+
• SMILES： CCCCCC(=O)/C=C/C=O

Computed Properties

• Exact Mass: 154.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Heavy Atom Count: 11
• Complexity: 148
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: 12
• Surface Charge: 0

Experimental Properties

• LogP: 1.89090
• PSA: 34.14000
• Color/Form: Not available
• Solubility: Not available